Cas no 2309453-52-7 (2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid
• CAS No: 2309453-52-7
• MF: C₁₈H₂₄BrNO₅
• MW: 414.290864944458
• CID: 6243150
• PubChem ID: 165830630
• Update Time: 2025-10-29

2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid
• 2309453-52-7
• EN300-7428324
• 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid

• Inchi： 1S/C18H24BrNO5/c1-17(2,3)25-16(23)20-10-8-18(9-11-20,24-12-15(21)22)13-4-6-14(19)7-5-13/h4-7H,8-12H2,1-3H3,(H,21,22)
• InChI Key： UFESZZCMNUIMFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCN(C(=O)OC(C)(C)C)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 413.08379g/mol
• Monoisotopic Mass: 413.08379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid

Professional Introduction to 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic Acid (CAS No: 2309453-52-7)

2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid, with the CAS number 2309453-52-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly its piperidine core and the presence of protective groups such as the tert-butoxy carbonyl moiety, contribute to its unique chemical properties and reactivity.

The< strong>piperidine ring is a common structural motif in many bioactive molecules due to its ability to mimic the geometry of secondary amines found in natural products. In 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid, the piperidine ring is further functionalized with an oxygenated side chain, which enhances its solubility and bioavailability. This modification is particularly important for drug candidates, as it can improve their pharmacokinetic profiles.

The< strong>tert-butoxy carbonyl group serves as an acetyl protecting group, which is commonly used in peptide synthesis and other organic transformations. This protective group not only stabilizes the molecule during synthetic procedures but also allows for selective deprotection when necessary. The presence of this group in 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid suggests that it may be used as a building block in the synthesis of more complex molecules, such as peptidomimetics or protease inhibitors.

The< strong>4-bromophenyl substituent on the piperidine ring adds another layer of complexity to the molecule. Bromine atoms are often incorporated into drug candidates due to their ability to participate in various chemical reactions, including cross-coupling reactions. These reactions are widely used in pharmaceutical synthesis to construct complex molecular frameworks. The bromine atom in 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid could serve as a handle for further functionalization, enabling the attachment of other pharmacophores or biomolecules.

In recent years, there has been growing interest in the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes, making them attractive targets for therapeutic intervention. The< strong>piperidine-based scaffold of 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid has shown promise in this area due to its ability to interact with specific amino acid residues within protein targets. This interaction can lead to the modulation of protein function, which may have therapeutic implications.

One notable application of this compound is in the field of kinase inhibition. Kinases are enzymes that play a key role in cell signaling pathways and are often implicated in various diseases, including cancer. The< strong>4-bromophenyl moiety and the oxygenated side chain of 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid may interact with the ATP-binding site of kinases, thereby inhibiting their activity. Such inhibition could lead to the development of novel anticancer agents or drugs for other kinase-related disorders.

The< strong>tert-butoxy carbonyl group also plays a role in determining the metabolic stability of this compound. By protecting reactive amine groups, this group can prevent unwanted side reactions that might occur during biological processes. This stability is crucial for drug candidates, as it ensures that the molecule remains intact long enough to exert its intended biological effect.

Recent studies have also explored the use of 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid as a scaffold for designing novel antimicrobial agents. The< strong>piperidine core and the oxygenated side chain provide a suitable platform for interacting with bacterial enzymes or cell wall components. This interaction can lead to the disruption of bacterial growth or survival mechanisms, offering potential therapeutic benefits.

The< strong>4-bromophenyl substituent may also contribute to the antimicrobial activity by participating in halogen bonding interactions with bacterial targets. Halogen bonding is a non-covalent interaction that has been increasingly recognized for its role in drug design and development. By incorporating bromine atoms into drug candidates, researchers can exploit halogen bonding to enhance binding affinity and selectivity.

In conclusion, 2-{[4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]piperidin-4-yl]oxy}acetic acid (CAS No: 2309453-52-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the< strong>piperidine,< strong>tert-butoxy carbonyl, and< strong>4-bromophenyl moieties, make it an attractive scaffold for designing novel bioactive molecules. Further research into its applications in kinase inhibition and antimicrobial therapy holds promise for developing new therapeutic agents that address unmet medical needs.